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Compound of Interest

Compound Name: CP-67804

Cat. No.: B1669559 Get Quote

For researchers, scientists, and drug development professionals utilizing tofacitinib, ensuring

the integrity of experimental results begins with the proper preparation and storage of stock

solutions. Dimethyl sulfoxide (DMSO) is a common solvent for tofacitinib; however,

understanding its solubility limits and stability in this solvent is critical to avoid experimental

artifacts. This guide provides a comprehensive overview of tofacitinib's behavior in DMSO,

including troubleshooting advice and frequently asked questions.

Quick Reference Data
For your convenience, the following tables summarize the key quantitative data regarding the

solubility and stability of tofacitinib and its citrate salt in DMSO.

Table 1: Solubility of Tofacitinib in DMSO
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Compound Form
Reported Solubility in
DMSO

Source

Tofacitinib Up to 100 mg/mL [1][2]

Tofacitinib
125 mg/mL (may require

ultrasonication)
[3]

Tofacitinib Citrate Freely soluble [4]

Tofacitinib Citrate Approximately 10 mg/mL [5]

Tofacitinib Citrate >10 mM [6]

Tofacitinib Citrate
28.57 mg/mL (may require

ultrasonication)
[7]

Table 2: Stability and Storage of Tofacitinib in DMSO
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Compound
Form

Storage
Temperature

Duration Stability Notes Source

Tofacitinib -20°C Up to 3 months

Avoid

freeze/thaw

cycles.

[1][2]

Tofacitinib -80°C Up to 2 years In solvent. [3]

Tofacitinib -20°C Up to 1 year In solvent. [3]

Tofacitinib Citrate -20°C Several months Stock solution. [6]

Tofacitinib Citrate Not specified 7 days at 60°C

Showed 4.17%

total degradation

products in

DMSO alone.

Degradation was

suppressed by

the addition of

propylene glycol,

ethanol, or

isopropyl alcohol.

[4]

Experimental Protocols
Protocol 1: Preparation of a Tofacitinib Stock Solution in DMSO

This protocol outlines the steps for preparing a concentrated stock solution of tofacitinib in

DMSO.
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Preparation of Tofacitinib DMSO Stock Solution

Start: Weigh Tofacitinib Powder

Accurately weigh the desired mass of tofacitinib powder.

Add the appropriate volume of anhydrous DMSO to achieve the target concentration.

Vortex or sonicate the solution to ensure complete dissolution. Visually inspect for any particulates.

Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

End: Tofacitinib Stock Solution Ready for Use

Click to download full resolution via product page

Workflow for preparing a tofacitinib stock solution in DMSO.

Protocol 2: Assessment of Tofacitinib Solubility in DMSO

This protocol describes a method to experimentally determine the solubility of tofacitinib in

DMSO.

Preparation of Supersaturated Solution: Add an excess amount of tofacitinib powder to a

known volume of DMSO in a vial.
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Equilibration: Tightly cap the vial and agitate it at a constant temperature (e.g., room

temperature) for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid: Centrifuge the suspension at high speed to pellet the

undissolved solid.

Sample Collection: Carefully collect a known volume of the supernatant without disturbing

the pellet.

Dilution: Dilute the supernatant with an appropriate solvent to a concentration within the

linear range of the analytical method.

Quantification: Analyze the concentration of tofacitinib in the diluted sample using a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC).

Calculation: Calculate the original concentration in the DMSO supernatant to determine the

solubility.

Troubleshooting Guide & FAQs
This section addresses common issues and questions that may arise during the handling of

tofacitinib solutions in DMSO.

Q1: My tofacitinib solution in DMSO appears cloudy or has precipitated. What should I do?

A1: Cloudiness or precipitation can occur for several reasons:

Concentration Exceeds Solubility: You may have prepared a solution that is above the

solubility limit of tofacitinib in DMSO at the current temperature. Refer to Table 1 for solubility

data.

Low Temperature: The solubility of most compounds decreases at lower temperatures. If you

have stored your stock solution at a low temperature, allow it to warm to room temperature

and vortex or sonicate to redissolve the compound.

Water Contamination: DMSO is hygroscopic and can absorb moisture from the air. The

presence of water can significantly reduce the solubility of tofacitinib.[4] Use anhydrous

DMSO and keep containers tightly sealed.
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Q2: I am concerned about the stability of my tofacitinib stock solution. How can I minimize

degradation?

A2: Tofacitinib can degrade in DMSO, particularly at elevated temperatures.[4] To minimize

degradation:

Storage Temperature: Store stock solutions at -20°C or -80°C.[1][2][3]

Aliquot: Prepare small, single-use aliquots to avoid repeated freeze-thaw cycles.

Protect from Light: While not explicitly stated for DMSO solutions in the provided results, it is

a general good practice to protect solutions from light.

Consider Co-solvents: For certain applications, the addition of co-solvents like propylene

glycol or ethanol has been shown to suppress degradation in DMSO.[4]

Q3: How long can I store my tofacitinib stock solution in DMSO at -20°C?

A3: Based on available data, solutions in DMSO may be stored at -20°C for up to 3 months.[1]

[2] For longer-term storage, -80°C is recommended.[3]

Q4: What is the best way to prepare aqueous working solutions from a DMSO stock?

A4: To prepare aqueous working solutions, it is recommended to first dissolve tofacitinib citrate

in DMSO and then dilute this stock solution with the aqueous buffer of choice.[5] Be aware that

tofacitinib is sparingly soluble in aqueous buffers, and the final concentration of DMSO should

be kept low to avoid precipitation and potential effects on your experimental system.[5] It is not

recommended to store the aqueous solution for more than one day.[5]

Q5: What are the signs of tofacitinib degradation?

A5: Degradation is typically not visible. The most reliable way to assess degradation is through

analytical methods like HPLC, which can separate the parent compound from its degradation

products.[4]
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Troubleshooting Tofacitinib-DMSO Solution Issues

Issue Observed with Tofacitinib-DMSO Solution

Precipitation or Cloudiness Inconsistent Experimental Results

Is the concentration too high? Was the solution stored at a low temperature? Is the DMSO anhydrous? How was the stock solution stored? How old is the stock solution?

Dilute the solution or prepare a new one at a lower concentration.

Yes

Warm to room temperature and vortex/sonicate.

Yes

Use fresh, anhydrous DMSO.

No

Aliquot and store at -20°C or -80°C. Avoid freeze-thaw cycles.

Improperly

Prepare a fresh stock solution.

Old

Click to download full resolution via product page

Decision tree for troubleshooting common tofacitinib-DMSO solution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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